Cas no 477-30-5 (Colcemid)

• Product Name: Colcemid
• CAS No: 477-30-5
• MF: C₂₁H₂₅NO₅
• MW: 371.426906347275
• MDL: MFCD00075459
• CID: 37640
• PubChem ID: 329749009
• Update Time: 2025-04-18

Colcemid Chemical and Physical Properties

Names and Identifiers

• Demecolcine
• N-Deacetyl-N-methylcolchicine
• Colcemid
• DeMecolcine research grade
• Colchamine
• Demecolcin
• (-)-Demecolcine
• Reichstein's F
• Desmecolcine
• Substance F
• Santavy's substance F
• Kolkamin
• Colcemide
• (-)-Colchamine
• Kolchamin
• Omaine
• Omain
• Methylcolchicine
• N-Methyl-N-deacetylcolchicine
• Deacetylmethylcolchicine
• N-Methyl-N-desacetylcolchicine
• N-Desacetyl-N-methylcolchicine
• Desacetylmethylcolchicine
• Demecolcina
• Demecolcinum
• Deacetyl-N-methylcolchicine
• Kolchicin
• N-Desacetylmethylcolchicine
• Kolchicin [Czech]
• Colchicine, N-
• NCGC00166035-02
• BCBcMAP01_000022
• cid_220401
• DTXCID70342
• 1,2,3,10-Tetramethoxy-7-methylamino-6,7-dihydro-5H-benzo[a]heptalen-9-one (Demecolcine)
• MFCD00075459
• (7S)-1,2,3,10-tetramethoxy-7-(methylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one
• Alkaloid H 3
• Colchine, N-deacetyl-N-methyl
• MLS002695919
• Colchicine, deacetyl-N-methyl-
• 6,7-Dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-benzo(a)heptalen-9(5H)-one
• WLN: L B677 MV&T&J CO1 DO1 EO1 JM1 NO1
• Alkaloid H 3, from colchicum antumnale
• NSC-403147
• CHEBI:4393
• X 153
• SR-01000841244-3
• C-12669
• DEMECOLCINE [WHO-DD]
• AKOS002141248
• NNJPGOLRFBJNIW-HNNXBMFYSA-N
• Colchamin
• EINECS 207-514-6
• BDBM50014872
• DEMECOLCINE [INN]
• Ciba 12669A
• HMS2230L17
• KS-5002
• Demecolcine, Hybri-Max(TM), powder, gamma-irradiated, hybridoma tested
• BRD-K38624570-001-10-7
• Q903666
• HY-N0282
• LON
• NSC3096
• 1,2,3,10-Tetramethoxy-7-(methylamino)-6,7-dihydrobenzo[a]heptalen-9(5H)-one #
• SMP1_000076
• Benzo[a]heptalen-9(5H)-one, 6,7-dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-, (S)-
• CAS-477-30-5
• Desmecolchine
• Colchicine, N-deacetyl-N-methyl-
• DTXSID7020342
• Z01IVE25KI
• NSC403147
• (7S)-1,2,3,10-tetramethoxy-7-(methylamino)-6,7-dihydrobenzo[a]heptalen-9(5H)-one
• Colchicine, 7-deacetamido-7-(methylamino)-
• (S)-1,2,3,10-tetramethoxy-7-methylamino-6,7-dihydro-5H-benzo[a]heptalen-9-one
• Tox21_112296
• UNII-Z01IVE25KI
• (7S)-7-(methylamino)-1,2,3,10-tetrakis(methyloxy)-6,7-dihydrobenzo[a]heptalen-9(5H)-one
• DB13318
• NSC 3096
• Demecolcinum [INN-Latin]
• MLS001332501
• Colcemid, N-methyl-N-deacetyl-colchicine
• Demecolcina [INN-Spanish]
• Benzo[a]heptalen-9(5H)-one,7-dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-, (S)-
• DEMECOLCINE [MI]
• Demecolcine [INN:BAN:DCF]
• SCHEMBL8161
• Demicolcine
• MLS001332502
• 477-30-5
• Ciba 12669 A
• NSC-3096
• CS-0008779
• Demecolcine, >=98.0% (sum of enantiomers, HPLC)
• BRN 2822892
• (S)-1,2,3,10-Tetramethoxy-7-(methylamino)-6,7-dihydrobenzo[a]heptalen-9(5H)-one
• NCGC00166035-01
• 4-Amino-furazan-3-carboxylicacidmethylamide
• SR-01000841244
• Benzo(a)heptalen-9(5H)-one, 6,7-dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-, (S)-
• Demecolcine, >=98% (HPLC)
• A827317
• 6,2,3,10-tetramethoxy-7-(methylamino)-benzo[.alpha.]heptalen-9(5H)-one
• 6,7-Dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-benzo(alpha)heptalen-9(5H)-one
• CHEMBL312862
• SMR000058249
• CCRIS 2764
• Colcemid;Colchamin;Desmecolcine;Kolchamin
• Decarbonylation colchicine
• DB-215080
• NMethylNdeacetylcolchicine
• AA-504/21125025
• NDeacetylNmethylcolchicine
• (7S)-1,2,3,10-tetramethoxy-7-(methylamino)-6,7-dihydrobenzo(a)heptalen-9(5H)-one
• (7S)-1,2,3,10-tetramethoxy-7-(methylamino)-6,7-dihydro-5H-benzo(a)heptalen-9-one
• ()Colchamine
• NDesacetylNmethylcolchicine
• NDesacetylmethylcolchicine
• ()Demecolcine
• DeacetylNmethylcolchicine
• FC15451
• HY-N0282R
• Colchicine, 7deacetamido7(methylamino)
• N-Deacetyl-N-methylcolchicine; Demecolcine
• AK-693/21159022
• Benzo(a)heptalen9(5H)one, 6,7dihydro1,2,3,10tetramethoxy7(methylamino), (S)
• NMethylNdesacetylcolchicine
• 207-514-6
• Demecolcina (INN-Spanish)
• Benzo(a)heptalen-9(5H)-one, 6,7-dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-, (7S)-
• Colchicine, NdeacetylNmethyl
• 6,7Dihydro1,2,3,10tetramethoxy7(methylamino)benzo(alpha)heptalen9(5H)one
• Demecolcinum (INN-Latin)
• Benzo[a]heptalen-9(5H)-one, 6,7-dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-, (7S)-
• L01CC01
• Colcemid (Standard)

• MDL： MFCD00075459
• Inchi： 1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3/t15-/m0/s1
• InChI Key： NNJPGOLRFBJNIW-HNNXBMFYSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1[C@H](CC2)NC)=O)OC)OC)OC

Computed Properties

• Exact Mass: 371.17300
• Monoisotopic Mass: 371.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.2350 (rough estimate)
• Melting Point: 73-75°C
• Boiling Point: 501.11°C (rough estimate)
• Refractive Index: 1.5614 (estimate)
• Solubility: DMSO: 10 mg/mL
• PSA: 66.02000
• LogP: 3.34580
• Solubility: Not determined
• Sensitiveness: Air & Light Sensitive
• Specific Rotation: D20 -129.0° (c = 1 in chloroform)

Colcemid Security Information

• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： R25
• Safety Instruction： S22;S24/25;S45
• FLUKA BRAND F CODES：8-10-23
• RTECS：GH0800000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R25
• HazardClass：6.1(a)
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones